Cas no 155366-01-1 (1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)-)

1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)- Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)-
• 8-(3,5-difluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol
• 1,4-Dioxaspiro[4.5]decan-8-ol,8-(3,5-difluorophenyl)
• 8-(3,5-difluorophenyl)-1,4-dioxaspiro(4,5)decan-8-ol
• DTXSID20724610
• 155366-01-1
• 8-(3,5-difluorophenyl)-1,4-dioxaspiro[4,5]decane-8-ol
• AKOS015257642
• FT-0724405
• SCHEMBL15420336
• GKDZPKLOVXMPRR-UHFFFAOYSA-N
• 4-(3,5-difluorophenyl)-4-hydroxycyclohexanone ethylene ketal
• +Expand

• InChIKey： GKDZPKLOVXMPRR-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H16F2O3/c15-11-7-10(8-12(16)9-11)13(17)1-3-14(4-2-13)18-5-6-19-14/h7-9,17H,1-6H2
• SMILES： FC1C=C(F)C=C(C2(CCC3(OCCO3)CC2)O)C=1

Computed Properties

• Exact Mass: 270.10700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 270.10675069g/mol
• Heavy Atom Count: 19
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• LogP: 2.46950
• PSA: 38.69000